Cas no 219617-08-0 (L-Aspartic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester)

• Product name: L-Aspartic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester
• CAS No: 219617-08-0
• MF: C₁₆H₂₇NO₈
• MW: 361.387485742569
• MDL: MFCD08272952
• CID: 1409424
• PubChem ID: 11772830

L-Aspartic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester
• Dimethyl (2S)-2-{bis[(tert-butoxycarbonyl]amino}butanedioate
• 219617-08-0
• Dimethyl N,N-bis(tert-butoxycarbonyl)-L-aspartate
• (S)-dimethyl 2-[bis(tert-butoxycarbonyl)amino]butane-1,4-dioate
• SCHEMBL15455290
• ALQXXUHPEAESLZ-JTQLQIEISA-N
• 1,4-DIMETHYL (2S)-2-[BIS(TERT-BUTOXYCARBONYL)AMINO]BUTANEDIOATE

• MDL： MFCD08272952
• Inchi： InChI=1S/C16H27NO8/c1-15(2,3)24-13(20)17(14(21)25-16(4,5)6)10(12(19)23-8)9-11(18)22-7/h10H,9H2,1-8H3/t10-/m0/s1
• InChI Key： ALQXXUHPEAESLZ-JTQLQIEISA-N
• SMILES： CC(C)(C)OC(=O)N([C@@H](CC(=O)OC)C(=O)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.17371
• Monoisotopic Mass: 361.17366682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.44